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Compound of Interest

Compound Name:

2-(4-

Methoxyphenyl)sulfanylbenzoic

acid

Cat. No.: B1334746 Get Quote

Disclaimer: Publicly available information on the specific compound 2-(4-
Methoxyphenyl)sulfanylbenzoic acid is limited. This guide provides available identifiers and

outlines a representative synthetic protocol and potential biological relevance based on closely

related compounds and the broader class of 2-(arylthio)benzoic acids.

Compound Identification and CAS Number
The chemical "2-(4-Methoxyphenyl)sulfanylbenzoic acid" is also known by its synonymous

IUPAC name, "Benzoic acid, 2-[(4-methoxyphenyl)thio]-". The terms "sulfanyl" and "thio" are

used interchangeably in this context to describe the sulfur linkage.

A comprehensive search of chemical databases and scientific literature reveals a scarcity of in-

depth technical data, such as detailed experimental protocols for its application, extensive

quantitative data, or elucidated signaling pathways specifically for this molecule. The

information available is primarily centered on its identification and its status as a chemical

intermediate.

Table 1: Identifiers for 2-(4-Methoxyphenyl)sulfanylbenzoic acid
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Identifier Value

CAS Number 19862-91-0

Synonyms Benzoic acid, 2-[(4-methoxyphenyl)thio]-

Molecular Formula C14H12O3S

Molecular Weight 260.31 g/mol

Experimental Protocols: Representative Synthesis
While a specific, detailed experimental protocol for the synthesis of 2-(4-
Methoxyphenyl)sulfanylbenzoic acid is not readily available in the cited literature, a common

method for synthesizing 2-(arylthio)benzoic acids is the Ullmann condensation. This reaction

involves the copper-catalyzed coupling of an aryl halide with a thiophenol.[1]

Below is a representative protocol for a closely related compound, 2-(o-Methoxyphenylthio)

benzoic acid, which can be adapted for the synthesis of the title compound by using 4-

methoxythiophenol instead of o-methoxythiophenol.[2]

Synthesis of 2-(Arylthio)benzoic Acids via Ullmann Condensation

Reaction: A mixture of the corresponding thiophenol (e.g., 4-methoxythiophenol), an o-

halobenzoic acid (e.g., o-iodobenzoic or o-chlorobenzoic acid), a base (e.g., potassium

hydroxide), and a copper catalyst (e.g., copper powder or copper(I) salts) in a suitable

solvent (e.g., water or a high-boiling polar solvent like DMF) is heated under reflux.[1][2]

Work-up: After the reaction is complete, the mixture is typically filtered to remove the

catalyst. The filtrate is then acidified with a mineral acid (e.g., hydrochloric acid) to precipitate

the 2-(arylthio)benzoic acid product.

Purification: The resulting solid can be collected by filtration, washed with water, and dried.

Further purification can be achieved by recrystallization from an appropriate solvent.

Various processes for the preparation of 2-arylthiobenzoic acids are known, generally involving

the reaction of 2-halogenobenzoic acids with thiophenols.[3] The use of lithium salts of the

reactants can in some cases obviate the need for expensive catalysts.[3]
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Caption: Generalized workflow for the synthesis of 2-(4-Methoxyphenyl)sulfanylbenzoic acid
via Ullmann condensation.

Potential Biological Relevance and Applications
While direct biological studies on 2-(4-Methoxyphenyl)sulfanylbenzoic acid are not

prominent in the literature, the broader class of 2-(arylthio)benzoic acid derivatives has been

investigated for potential therapeutic applications.

FTO Inhibition: A study on the structure-activity relationships of 2-(arylthio)benzoic acids

identified them as a new class of inhibitors for the fat mass and obesity-associated protein

(FTO).[4] The FTO protein is an N6-methyladenosine (m6A) demethylase that is
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overexpressed in acute myeloid leukemia (AML) and promotes leukemogenesis.[4] This

suggests that 2-(arylthio)benzoic acid derivatives could be lead compounds for the

development of treatments for AML.[4]

Antimicrobial and Cytotoxic Activity: Research on related structures, such as alkyl 2-

(acylthio)benzoates, has demonstrated phytogrowth-inhibitory and cytotoxic activity on

mouse splenic T cells.[5] Another related class of compounds, 2-(phenylthio)benzoic acid,

has been described as an antimycobacterial agent.[6] These findings indicate that the

thiobenzoic acid scaffold is of interest in the development of antimicrobial and cytotoxic

agents.

Chemical Intermediates: 2-Arylthiobenzoic acids are valuable intermediates in the synthesis

of other important chemical structures, such as thioxanthenes, which have applications as

photoinitiators and as starting materials for neuroleptics.[3]

The potential for a compound like 2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)benzoic acid to act

as an anti-inflammatory and analgesic agent has been noted, suggesting that the core

structure may serve as a lead for drug development in pain and inflammation management.[7]
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Caption: Potential research and application areas for the 2-(arylthio)benzoic acid chemical

class.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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